Cas no 1119452-67-3 (3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide)

• Product Name: 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide
• CAS No: 1119452-67-3
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 4680498
• Update Time: 2025-06-15

3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-isopropylbenzamide
• 3-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-N-isopropylbenzamide
• STK503032
• 3-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-(propan-2-yl)benzamide
• 3-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]-N-isopropylbenzamide, AldrichCPR
• 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide

• Inchi： 1S/C13H14ClN3O2/c1-8(2)15-13(18)10-5-3-4-9(6-10)12-16-11(7-14)19-17-12/h3-6,8H,7H2,1-2H3,(H,15,18)
• InChI Key： BEUDZRIUDJCYPA-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2=CC=CC(=C2)C(NC(C)C)=O)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Topological Polar Surface Area: 68

Additional information on 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide

Comprehensive Overview of 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide (CAS No. 1119452-67-3)

The compound 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide (CAS No. 1119452-67-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and chloromethyl moiety, make it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the most searched questions related to this compound is: "What are the applications of 1,2,4-oxadiazole derivatives in medicine?" The 1,2,4-oxadiazole scaffold is known for its stability and bioisosteric properties, often used to replace ester or amide functionalities in drug design. 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide exemplifies this trend, with studies suggesting its role in modulating protein-protein interactions. This aligns with the growing interest in small-molecule inhibitors and targeted therapies, which dominate current pharmaceutical R&D.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 1119452-67-3 has surged due to advancements in high-throughput screening and combinatorial chemistry. The compound’s N-isopropylbenzamide segment further enhances its lipophilicity, a critical factor for improving drug bioavailability. Such characteristics resonate with the broader market shift toward fragment-based drug discovery, a hot topic in AI-driven molecular design platforms.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the chloromethyl group in 3-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-isopropylbenzamide necessitates careful handling during synthesis. This aligns with the industry’s focus on green chemistry and sustainable synthesis methods, frequently searched terms in academic and industrial forums. Innovations like flow chemistry and catalytic processes are being explored to optimize its production.

In summary, CAS No. 1119452-67-3 represents a convergence of cutting-edge research themes: structure-activity relationships, drug-likeness optimization, and synthetic scalability. Its relevance to precision medicine and agrochemical innovation ensures its continued prominence in scientific literature and patent filings. For researchers, understanding its physicochemical properties and reactivity patterns is essential to unlocking its full potential in next-generation therapeutics.